Cas no 92712-48-6 (5-3-(Trifluoromethyl)phenyl-1H-tetrazole)

• Product Name: 5-3-(Trifluoromethyl)phenyl-1H-tetrazole
• CAS No: 92712-48-6
• MF: C₈H₅F₃N₄
• MW: 214.147310972214
• MDL: MFCD00798382
• CID: 91057
• PubChem ID: 706933
• Update Time: 2025-10-31

5-3-(Trifluoromethyl)phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Trifluoromethyl)phenyl)-1H-tetrazole
• Trifluoromethylphenyltetrazole
• 5-(3-Trifluoromethyl-phenyl)-2H-tetrazole
• 5-[3-(Trifluoromethyl)phenyl]-1H-tetrazole
• 5-[3-(Trifluoromethyl)phenyl]-2H-1,2,3,4-tetraazole
• 5-[3-(trifluoromethyl)phenyl]-2H-Tetrazole
• 5-[3-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole
• HMS561J07
• 2H-1,2,3,4-Tetrazole, 5-[3-(trifluoromethyl)phenyl]-
• PS-6703
• 5-(3-(Trifluoromethyl)phenyl)-2h-Tetrazole
• A844320
• 5-(3-trifluoromethyl-phenyl)-2 h-tetrazole
• 9W-0332
• SCHEMBL703748
• 5-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
• J-516144
• 5-(3-trifluoromethylphenyl)-2H-1,2,3,4-tetrazole
• A51118
• CHEMBL1384523
• DTXSID60351686
• MFCD00068098
• Maybridge1_007069
• 92712-48-6
• AKOS000262999
• 5-(3,5-trifluoromethylphenyl)-1h-tetrazole
• 2h-tetrazole, 5-[3-(trifluoromethyl)phenyl]-
• SMR000378047
• FT-0619889
• SY012439
• AM807471
• Sodiumhypophosphite
• MFCD00798382
• 5-[3-(trifluoromethyl)phenyl]-1H-tetraazole
• CS-0206239
• HMS2753M04
• AKOS000296824
• CS-10909
• EN300-02497
• MLS001005216
• Z56813257
• STK300029
• BBL038183
• DB-079388
• 5-3-(Trifluoromethyl)phenyl-1H-tetrazole

• MDL： MFCD00798382
• Inchi： 1S/C8H5F3N4/c9-8(10,11)6-3-1-2-5(4-6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
• InChI Key： KWSLGOVYXMQPPX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2N=NNN=2)C=1)(F)F

Computed Properties

• Exact Mass: 214.04700
• Monoisotopic Mass: 214.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2

Experimental Properties

• Color/Form: White powder
• Density: 1.464
• Melting Point: 156-158°C
• Boiling Point: 325.2°C at 760 mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.521
• PSA: 54.46000
• LogP: 1.88550
• Solubility: Insoluble in water

5-3-(Trifluoromethyl)phenyl-1H-tetrazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-3-(Trifluoromethyl)phenyl-1H-tetrazole

5-3-(Trifluoromethyl)phenyl-1H-tetrazole: A Comprehensive Overview

The compound with CAS No. 92712-48-6, commonly referred to as 5-3-(Trifluoromethyl)phenyl-1H-tetrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of tetrazole, a five-membered heterocyclic ring containing four nitrogen atoms and one carbon atom. The presence of the trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

Tetrazoles are well-known for their stability, thermal resistance, and ability to act as efficient ligands in coordination chemistry. The trifluoromethylphenyl substituent further enhances the compound's versatility by introducing fluorine atoms, which are highly electronegative and can significantly influence the molecule's reactivity and physical properties. Recent studies have explored the potential of 5-3-(Trifluoromethyl)phenyl-1H-tetrazole in drug delivery systems, where its ability to act as a bioisostere has shown promise in improving pharmacokinetic profiles.

One of the most notable advancements involving this compound is its role in the development of advanced materials. Researchers have investigated its use as a precursor for the synthesis of metal-free tetrazole-based polymers, which exhibit exceptional mechanical and electrical properties. These polymers have potential applications in flexible electronics, sensors, and energy storage devices. The trifluoromethylphenyl group plays a crucial role in tuning the polymer's solubility and mechanical strength, making it a promising candidate for next-generation materials.

In addition to its material science applications, 5-3-(Trifluoromethyl)phenyl-1H-tetrazole has also been explored in medicinal chemistry. Its ability to form stable complexes with metal ions has led to its use as a ligand in drug delivery systems. Recent studies have demonstrated that this compound can enhance the bioavailability of certain drugs by acting as a carrier molecule, thereby reducing side effects and improving therapeutic efficacy.

The synthesis of 5-3-(Trifluoromethyl)phenyl-1H-tetrazole involves a multi-step process that typically begins with the preparation of the trifluoromethylphenyl derivative. This is followed by cyclization reactions to form the tetrazole ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of various applications.

From an environmental standpoint, 5-3-(Trifluoromethyl)phenyl-1H-tetrazole has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it suitable for use in environmentally conscious applications. Its fluorinated substituent contributes to its stability in various environmental conditions, further enhancing its appeal for industrial use.

In conclusion, 5-3-(Trifluoromethyl)phenyl-1H-tetrazole (CAS No. 92712-48-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.